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Compound of Interest

Compound Name: 2-Bromo-3-fluoroisonicotinic acid

Cat. No.: B582152

Material Safety Data Sheet: 2-Bromo-3-
fluoroisonicotinic Acid

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and
physicochemical properties of 2-Bromo-3-fluoroisonicotinic acid (CAS No. 1211530-89-0).
The information is compiled to assist researchers, scientists, and professionals in drug
development in making informed decisions regarding the safe use and management of this
compound.

Section 1: Chemical Identification and Physical
Properties

2-Bromo-3-fluoroisonicotinic acid is a halogenated pyridine derivative. Its chemical structure
and key physical properties are summarized below.
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Property Value Source

CAS Number 1211530-89-0 [1][2]

Molecular Formula C6H3BrFNO2 [1]

Molecular Weight 220.00 g/mol [1]

Appearance Solid [3]

_ 1.903 + 0.06 g/cm? (at 20°C,

Density [3]
760 Torr)

Boiling Point 408.9 £ 45.0 °C (Predicted) [3]

N Slightly soluble (7.9 g/L at

Water Solubility [3]
25°C)

PSA 50.2 A2 [3]

XLogP3 15 [3]

Section 2: Hazard Identification and Classification

Based on the Globally Harmonized System of Classification and Labelling of Chemicals (GHS),
2-Bromo-3-fluoroisonicotinic acid is classified with the following hazards:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Eye Irritation 2A S
irritation
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation
Source:[3]

GHS Label Elements:

e Pictogram:
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o leialt text

» Signal Word: Warning[3]
e Hazard Statements:
o H315: Causes skin irritation.[3]
o H319: Causes serious eye irritation.[3]
o H335: May cause respiratory irritation.[3]

e Precautionary Statements:

[¢]

Prevention: P261, P264, P271, P280[3]

[¢]

Response: P302+P352, P304+P340, P305+P351+P338, P319, P321, P332+P317,
P362+P364[3]

[¢]

Storage: P403+P233, P405][3]

[e]

Disposal: P501[3]

Hazard Communication Workflow

Hazard Identification Label Elements User Action

Click to download full resolution via product page

Caption: GHS hazard communication workflow for the subject compound.

Section 3: Experimental Protocols

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.echemi.com/produce/pr23061750602-2-bromo-3-fluoroisonicotinic-acid.html
https://www.echemi.com/produce/pr23061750602-2-bromo-3-fluoroisonicotinic-acid.html
https://www.echemi.com/produce/pr23061750602-2-bromo-3-fluoroisonicotinic-acid.html
https://www.echemi.com/produce/pr23061750602-2-bromo-3-fluoroisonicotinic-acid.html
https://www.echemi.com/produce/pr23061750602-2-bromo-3-fluoroisonicotinic-acid.html
https://www.echemi.com/produce/pr23061750602-2-bromo-3-fluoroisonicotinic-acid.html
https://www.echemi.com/produce/pr23061750602-2-bromo-3-fluoroisonicotinic-acid.html
https://www.echemi.com/produce/pr23061750602-2-bromo-3-fluoroisonicotinic-acid.html
https://www.benchchem.com/product/b582152?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Detailed experimental protocols for the toxicological and physicochemical properties cited in
this document are not publicly available in the source material safety data sheets. The hazard
classifications are typically derived from data submitted to regulatory bodies or from validated
computational models. For detailed methodologies, direct inquiry to the manufacturer or
consultation of specialized toxicological databases is recommended.

Section 4: Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to minimize risk when working
with 2-Bromo-3-fluoroisonicotinic acid.

Handling:

Handle in a well-ventilated place.[3]

» Wear suitable protective clothing, including gloves and eye/face protection.[3]
¢ Avoid contact with skin and eyes.[3]

» Avoid the formation of dust and aerosols.[3]

e Use non-sparking tools.[3]

e Prevent fire caused by electrostatic discharge.[3]

e Wash hands thoroughly after handling.[3]

Storage:

o Store in a tightly closed container.[3]

o Keep in a dry, cool, and well-ventilated place.[3]

o Store apart from foodstuff containers or incompatible materials.[3]
o Store locked up.[3]

» Recommended storage is under an inert atmosphere at room temperature.[1]
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Safe Handling and Storage Workflow

Preparation

Ensure Good Ventilation Wear PPE (Gloves, Eye Protection)

enables prevents

Handling

Avoid Skin/Eye Contact

Avoid Dust/Aerosol Formation

Wash Hands After Handling

after use, store in

Storage

Tightly Closed Container

Cool, Dry, Well-Ventilated Area

Store Locked Up

Click to download full resolution via product page
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Caption: Recommended workflow for safe handling and storage.

Section 5: First-Aid Measures

In case of exposure, the following first-aid measures should be taken:

Exposure Route First-Aid Measure

IF ON SKIN: Wash with plenty of water. If skin
irritation occurs: Get medical help. Take off

Skin Contact . . .
contaminated clothing and wash it before reuse.

[3]

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if
Eye Contact ] o

present and easy to do. Continue rinsing. If eye

irritation persists: Get medical advice/attention.

IF INHALED: Remove person to fresh air and
Inhalation keep comfortable for breathing. Get medical

help if you feel unwell.[3]

Rinse mouth. Do NOT induce vomiting. Call a
Ingestion POISON CENTER or doctor/physician if you

feel unwell.

Section 6: Disposal Considerations

Dispose of contents/container to an appropriate treatment and disposal facility in accordance
with applicable laws and regulations, and product characteristics at the time of disposal.[3]

This guide is intended for informational purposes only and is based on publicly available data.
It is not a substitute for a comprehensive risk assessment. Users should always consult the
most current safety data sheet provided by the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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